3-{[4-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide

• IUPAC Name: 3-[[4-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3-thiazol-2-yl]amino]benzoic acid;hydrobromide
• InChI: InChI=1S/C16H12N4O2S2.BrH/c1-9-13(20-5-6-23-16(20)17-9)12-8-24-15(19-12)18-11-4-2-3-10(7-11)14(21)22;/h2-8H,1H3,(H,18,19)(H,21,22);1H
• InChI Key: DMTUAYBJIPDSSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CSC2=N1)C3=CSC(=N3)NC4=CC=CC(=C4)C(=O)O.Br
• Molecular Formula: C16H13BrN4O2S2
• Molecular Weight: 437.3 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several heterocyclic rings, including an imidazole ring and a thiazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole and thiazole rings, along with the benzoic acid group. The presence of nitrogen and sulfur atoms in the rings would likely result in a polar molecule with potential for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nitrogen and sulfur atoms in the heterocyclic rings. These could potentially act as nucleophiles in reactions. The carboxylic acid group could also participate in reactions such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar groups and potential for hydrogen bonding could result in a relatively high boiling point and solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds with similar structures have been studied for their potential as antimicrobial, anticancer, and anti-inflammatory agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with all chemicals, it should be handled with appropriate safety precautions to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis route. It could also be interesting to study the structure-activity relationships of this compound and related molecules.